Cas no 54579-63-4 (3-(4-Aminophenoxy)benzoic acid)

• Product Name: 3-(4-Aminophenoxy)benzoic acid
• CAS No: 54579-63-4
• Molecular Formula: C₁₃H₁₁NO₃
• Molecular Weight: 229.23134
• MDL: MFCD09035494
• CID: 1068726
• PubChem ID: 23009036

3-(4-Aminophenoxy)benzoic acid Properties

Names and Identifiers

• 3-(4-Aminophenoxy)benzoic acid
• 3-(4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YLSULFONYL)BENZOIC ACID
• 3-(4-BOC-PIPERAZIN-1-YLSULFONYL)BENZOIC ACID
• 4-(3-carboxy-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-(3-carboxyphenoxy)aniline
• AG-A-51668
• AR2948
• CTK7G3470
• SureCN3644720
• TS-03256
• 4-(3- Carboxyphenoxy)aniline
• SB79902
• AB6083
• SCHEMBL619686
• MFCD09035494
• DB-122913
• AKOS BC-0783
• ZIKOFLSRJZCPKF-UHFFFAOYSA-N
• CS-0212703
• 54579-63-4
• AKOS004119345
• 3-(4-Aminophenoxy)benzoicacid

• MDL： MFCD09035494
• InChIKey： ZIKOFLSRJZCPKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO3/c14-10-4-6-11(7-5-10)17-12-3-1-2-9(8-12)13(15)16/h1-8H,14H2,(H,15,16)
• SMILES： C1=CC(=CC(=C1)OC2=CC=C(C=C2)N)C(=O)O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 229.07389321g/mol
• Heavy Atom Count: 17
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 72.6Ų